Cas no 1893295-38-9 (2-(1-methyl-1H-indol-4-yl)propanoic acid)

• Product Name: 2-(1-methyl-1H-indol-4-yl)propanoic acid
• CAS No: 1893295-38-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5896398
• PubChem ID: 115106985
• Update Time: 2025-08-02

2-(1-methyl-1H-indol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-4-yl)propanoic acid
• 1893295-38-9
• EN300-1792840

• Inchi： 1S/C12H13NO2/c1-8(12(14)15)9-4-3-5-11-10(9)6-7-13(11)2/h3-8H,1-2H3,(H,14,15)
• InChI Key： JAMGQVNNEJPOFB-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC=CC2=C1C=CN2C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(1-methyl-1H-indol-4-yl)propanoic acid

Introduction to 2-(1-methyl-1H-indol-4-yl)propanoic acid (CAS No. 1893295-38-9)

2-(1-methyl-1H-indol-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1893295-38-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propionic acid moiety linked to a methyl-substituted indole ring, has garnered attention due to its structural complexity and potential biological activity. The indole scaffold, a prominent structural motif in numerous bioactive natural products and pharmaceuticals, suggests that this compound may exhibit relevant pharmacological properties, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The chemical structure of 2-(1-methyl-1H-indol-4-yl)propanoic acid can be described as an organic compound comprising a propyl side chain attached to a carboxylic acid functional group, with the indole ring bearing a methyl substituent at the 1-position and a hydroxyl group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical factors in determining its interaction with biological targets. The presence of both aromatic and aliphatic regions in its structure allows for diverse chemical modifications, enabling synthetic chemists to explore various derivatives with tailored biological activities.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Indole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and even anticancer properties. The methyl-substituted indole ring in 2-(1-methyl-1H-indol-4-yl)propanoic acid may enhance its bioavailability and binding affinity to biological targets compared to unsubstituted indoles. This has prompted researchers to investigate its potential as a lead compound or intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of 2-(1-methyl-1H-indol-4-yl)propanoic acid is its versatility in synthetic chemistry. The propionic acid moiety provides a reactive site for further functionalization, allowing for the introduction of various pharmacophores or tags that can enhance its solubility, stability, or target specificity. For instance, esterification or amide formation at the carboxylic acid group can modify its physicochemical properties, making it more suitable for oral administration or intravenous delivery. Additionally, the indole ring can undergo further derivatization, such as halogenation or alkylation, to explore new chemical space and uncover novel biological activities.

The pharmacological potential of 2-(1-methyl-1H-indol-4-yl)propanoic acid has been explored in several preclinical studies. Research indicates that indole derivatives can modulate various signaling pathways involved in inflammation and cancer progression. For example, some indole-based compounds have been shown to inhibit cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Others have demonstrated activity against kinases and other enzymes involved in tumor growth and metastasis. While 2-(1-methyl-1H-indol-4-yl)propanoic acid itself has not yet been extensively studied in clinical trials, its structural features suggest that it may share some of these beneficial properties.

In addition to its potential therapeutic applications, 2-(1-methyl-1H-indol-4-yl)propanoic acid may find utility in biochemical research as a tool compound for studying enzyme mechanisms or as an intermediate in the synthesis of more complex molecules. Its unique structure provides chemists with opportunities to develop new synthetic methodologies or improve existing ones. For instance, the reaction between 1-methylindole derivatives and propionic acid precursors could serve as a benchmark for optimizing yield and purity in multi-step synthetic routes.

The synthesis of 2-(1-methyl-1H-indol-4-yl)propanoic acid typically involves condensation reactions between 1-methylindole and propionic anhydride or other propionic acid derivatives under controlled conditions. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving atom economy. Such innovations are crucial for sustainable pharmaceutical manufacturing and align with global efforts to minimize the environmental impact of chemical production.

Future research directions for 2-(1-methyl-1H-indol-4-yl)propanoic acid may include exploring its interactions with specific protein targets using computational modeling techniques. By predicting how this molecule binds to enzymes or receptors, researchers can gain insights into its mechanism of action and identify potential off-target effects. Additionally, high-throughput screening (HTS) campaigns could be employed to rapidly assess its activity against a wide range of biological assays, accelerating the discovery process.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. 2-(1-methyl-1H-indol-4-yl)propanoic acid, with its promising structural features and potential biological activities, represents an exciting opportunity for such collaboration. By combining experimental data with computational insights, researchers can accelerate the translation of laboratory discoveries into clinical applications that benefit patients worldwide.